5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C26H24N2O2S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: (5E)-5-[(4-methoxy-2-methylphenyl)methylidene]-3-(2-phenylethyl)-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H24N2O2S/c1-19-17-23(30-2)14-13-21(19)18-24-25(29)28(16-15-20-9-5-3-6-10-20)26(31-24)27-22-11-7-4-8-12-22/h3-14,17-18H,15-16H2,1-2H3/b24-18+,27-26?
• InChI Key: SSOHTJSQYFYSSO-ZNCAUEQNSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)CCC4=CC=CC=C4
• SMILES: CC1=C(C=CC(=C1)OC)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CCC4=CC=CC=C4

Description

5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one, also known as MMB-CHMICA, is a synthetic cannabinoid that belongs to the thiazolidine family. It was first synthesized in 2012 and has gained popularity as a research chemical due to its potent agonist activity at the cannabinoid receptor CB1.

Scientific Research Applications

5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been used extensively in scientific research to study the effects of synthetic cannabinoids on the CB1 receptor. It has been shown to have a high affinity for the CB1 receptor and a potent agonist activity. 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been used to study the mechanism of action of synthetic cannabinoids and their effects on the endocannabinoid system. It has also been used to study the pharmacokinetics and metabolism of synthetic cannabinoids.

Mechanism of Action

5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one acts as a potent agonist at the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. Activation of the CB1 receptor by 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one leads to a cascade of intracellular signaling events that ultimately result in the modulation of neurotransmitter release. 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to have a higher affinity for the CB1 receptor than the endogenous cannabinoid anandamide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one are similar to those of other synthetic cannabinoids. 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to have a high potency and efficacy in activating the CB1 receptor, which leads to a range of effects including analgesia, sedation, and euphoria. 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has also been shown to have a high potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments is its high potency and efficacy in activating the CB1 receptor. This makes it a useful tool for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one limitation of using 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is its high potential for abuse and dependence. This makes it important to handle and store 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one with care and to use appropriate safety precautions when working with it.

Future Directions

There are several future directions for the study of 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one. One area of research is the development of new synthetic cannabinoids that have improved selectivity and potency at the CB1 receptor. Another area of research is the study of the long-term effects of synthetic cannabinoids on the endocannabinoid system and the brain. Additionally, there is a need for further research on the pharmacokinetics and metabolism of synthetic cannabinoids to better understand their effects on the body.

Synthesis Methods

The synthesis of 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one involves the condensation of 2-phenylethylamine with 4-methoxy-2-methylbenzaldehyde to form an imine intermediate. This intermediate is then reacted with thiourea to form the thiazolidinone ring. The final product is obtained by the addition of phenylhydrazine to the imine intermediate. The synthesis of 5-(4-Methoxy-2-methylbenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been optimized to produce high yields and purity.